Cas no 16033-28-6 (Xanthosine, dioxime(9CI))

Xanthosine, dioxime(9CI) structure
Xanthosine, dioxime(9CI) structure
Product Name:Xanthosine, dioxime(9CI)
CAS No:16033-28-6
MF:C10H14N6O6
MW:314.254761219025
CID:171584
PubChem ID:279543
Update Time:2025-04-19

Xanthosine, dioxime(9CI) Chemical and Physical Properties

Names and Identifiers

    • Xanthosine, dioxime(9CI)
    • 9H-Purine, 2,6-bis(hydroxyamino)-9-.β.-D-ribofuranosyl-
    • (+/-)-1-(2,6,6-trimethyl-4-hydroxycyclohexenyl)-1,3-butanedione
    • 1-(2,6,6-Trimethyl-4-hydroxy-1-cyclohexen-1-yl)-1,3-butanedione
    • 1,3-Butanedione, 1-(4-hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • 2,6-bis(hydroxylamino)purine riboside
    • CTK2G4253
    • 16033-28-6
    • NSC-130263
    • DHAPR
    • DTXSID40936278
    • 9H-Purine,6-bis(hydroxyamino)-9-.beta.-D-ribofuranosyl-
    • 2-[2,6-bis(hydroxyamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • NSC130263
    • N~2~,N~6~-Dihydroxy-9-pentofuranosyl-9H-purine-2,6-diamine
    • Inchi: 1S/C10H14N6O6/c17-1-3-5(18)6(19)9(22-3)16-2-11-4-7(14-20)12-10(15-21)13-8(4)16/h2-3,5-6,9,17-21H,1H2,(H2,12,13,14,15)
    • InChI Key: SHMRWYRHOVJFOZ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(NO)=NC(NO)=NC1=2)O)O

Computed Properties

  • Exact Mass: 314.09762
  • Monoisotopic Mass: 314.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 178A^2

Experimental Properties

  • Density: 2.32
  • Boiling Point: 853.1°Cat760mmHg
  • Flash Point: 469.8°C
  • Refractive Index: 1.96
  • PSA: 178.04
  • LogP: -3.11620
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